Cas no 642-36-4 (4,5-Diphenylimidazolin-2-one)

• Product Name: 4,5-Diphenylimidazolin-2-one
• CAS No: 642-36-4
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• MDL: MFCD00022393
• CID: 82895
• PubChem ID: 24882494
• Update Time: 2025-06-10

4,5-Diphenylimidazolin-2-one Chemical and Physical Properties

Names and Identifiers

• 4,5-Diphenylimidazolin-2-one
• 4,5-Diphenyl-2-glyoxalone
• 1,3-Dihydro-4,5-diphenyl-2H-imidazol-2-one
• 2,3-dihydro-4,5-diphenyl-1H-imidazol-2-one
• 4,5-diphenyl-1,3-dihydro-2H-imidazol-2-one
• 4,5-Diphenyl-1,3-dihydro-imidazol-2-on
• 4,5-diphenyl-1,3-dihydro-imidazol-2-one
• 4,5-Diphenyl-2(3H)-imidazolone
• 4,5-DIPHENYL-2-IMIDAZOLONE
• 4,5-DIPHENYL-4-IMIDAZOLIN-2-ONE
• 4,5-DIPHENYLGLYOXALONE
• 4,5-diphenylimidazlone
• 4,5-Diphenylimidazolinone
• 4,5-DIPHENYLIMIDAZOLONE
• AKOS BC-1774
• 4,5-DIPHENYL-1H-IMIDAZOL-2(3H)-ONE
• 4,5-DIPHENYL-2,3-DIHYDRO-1H-IMIDAZOL-2-ONE

• MDL： MFCD00022393
• Inchi： 1S/C15H12N2O/c18-15-16-13(11-7-3-1-4-8-11)14(17-15)12-9-5-2-6-10-12/h1-10H,(H2,16,17,18)
• InChI Key： JAWYWGRTWUVTEN-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=CC=C2)=C(C2=CC=CC=C2)N1
• BRN： 187611

Computed Properties

• Exact Mass: 236.09500
• Monoisotopic Mass: 236.094963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• Surface Charge: 0
• XLogP3: 2.4

Experimental Properties

• Color/Form: White lens powder
• Density: 1.212
• Melting Point: >300 °C
• Refractive Index: 1.627
• PSA: 48.65000
• LogP: 3.03700
• Solubility: Insoluble in water
• pka: 10.97±0.70(Predicted)

4,5-Diphenylimidazolin-2-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36
• Safety Term：S22;S24/25

Additional information on 4,5-Diphenylimidazolin-2-one

Comprehensive Overview of 4,5-Diphenylimidazolin-2-one (CAS No. 642-36-4): Properties, Applications, and Industry Insights

4,5-Diphenylimidazolin-2-one (CAS No. 642-36-4) is a specialized organic compound belonging to the imidazolinone family. This heterocyclic molecule features a unique structure with two phenyl groups attached to the imidazolin-2-one core, making it a valuable intermediate in synthetic chemistry and material science. The compound's molecular formula is C₁₅H₁₂N₂O, with a molecular weight of 236.27 g/mol. Its crystalline form and moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and acetone make it versatile for laboratory and industrial applications.

In recent years, 4,5-Diphenylimidazolin-2-one has gained attention due to its role in the development of advanced materials, particularly in organic electronics and pharmaceutical research. Researchers are exploring its potential as a building block for fluorescent dyes, photoactive compounds, and small-molecule inhibitors. The compound's ability to form stable hydrogen bonds and π-π stacking interactions contributes to its utility in designing supramolecular architectures, a hot topic in nanotechnology and materials science.

The synthesis of 4,5-Diphenylimidazolin-2-one typically involves the condensation of benzil with urea or its derivatives under controlled conditions. Modern green chemistry approaches, such as microwave-assisted synthesis or solvent-free reactions, have been adopted to improve yield and reduce environmental impact—aligning with the global push for sustainable chemical processes. Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are critical for quality control, ensuring purity levels >98% for research-grade applications.

From a commercial perspective, demand for CAS 642-36-4 has grown steadily in the pharmaceutical intermediates sector, where it serves as a precursor for bioactive molecules. Its structural motif appears in compounds under investigation for anti-inflammatory and antioxidant properties, resonating with the health-conscious consumer trend. Additionally, the compound's UV-absorbing characteristics make it relevant for cosmetic formulations and polymer stabilizers, addressing industry needs for light-stable materials.

Storage and handling of 4,5-Diphenyl-2-imidazolinone (an alternative naming variant) require standard laboratory precautions. The compound should be kept in airtight containers at room temperature, protected from moisture and direct sunlight. While not classified as hazardous under major regulatory frameworks, proper personal protective equipment (PPE) including gloves and safety goggles is recommended during manipulation—a practice consistent with laboratory safety protocols increasingly emphasized in scientific training programs.

Innovative applications continue to emerge for this compound. Recent patent literature describes its incorporation into organic light-emitting diodes (OLEDs) for improved electron transport layers, tapping into the booming flexible display market. Another cutting-edge use involves metal-organic frameworks (MOFs), where its nitrogen-rich structure assists in gas adsorption—an area gaining traction for carbon capture technologies. These developments position 642-36-4 as a compound of interest for energy storage and environmental remediation solutions.

For researchers sourcing 4,5-Diphenylimidazolin-2-one, key considerations include supplier reliability, batch-to-batch consistency, and comprehensive analytical certificates. The compound is available through specialty chemical distributors, with pricing influenced by purity grades (ranging from technical to HPLC standards). Documentation of chromatographic purity and residual solvent levels is particularly important for drug discovery applications where regulatory compliance is critical.

Looking ahead, the scientific community anticipates expanded utility of 4,5-Diphenylimidazolin-2-one derivatives. Computational chemistry and AI-assisted molecular design are accelerating the discovery of novel analogs with tailored properties. This aligns with broader trends in high-throughput screening and rational drug design methodologies. As synthetic protocols become more efficient and sustainable, CAS 642-36-4 is poised to maintain its relevance across multiple disciplines, from medicinal chemistry to advanced material engineering.